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Compound of Interest

4-Acetamido-2-propoxybenzoic
Compound Name: d
aci

Cat. No.: B13352369

Get Quote

Introduction & Molecule Profile[1]

4-Acetamido-2-propoxybenzoic acid is the N-acetylated derivative of the hydrolytic
metabolite of Propoxycaine.[1] Its quantification is essential in two contexts:

e API Synthesis Control: It serves as a key intermediate (protected amine) or a degradation
product in the synthesis of Propoxycaine Hydrochloride.[1]

» Bioanalysis: It represents a Phase Il metabolite (acetylation of the primary amine) following
the hydrolysis of the parent ester drug.[1]

Physicochemical Properties
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Property

Value

Relevance to Method
Design

Molecular Formula

C12H15NOa4

Basis for Mass Spectrometry
(MW 237.25 g/mol )

Requires acidic mobile phase

pKa (Acidic) ~4.1 (Carboxylic acid) (pH < 3.[1]O0) for retention on
C18.[1]
Moderately lipophilic; suitable
LogP ~2.1 v iPop
for Reversed-Phase LC.[1]
Soluble in MeOH, ACN, ] )
- ) ] Sample diluent should contain
Solubility DMSO; Sparingly soluble in )
>50% organic solvent.[1]
water (pH < 4).[1]
Dual maxima allow sensitive
UV Max ~270 nm, ~305 nm

UV detection.[1]

Analytical Strategy Overview

We define two distinct protocols based on the required sensitivity and matrix complexity.

e Protocol A (HPLC-UV): For Quality Control (QC) of APl and raw materials.[1] Focuses on
robustness, linearity at high concentrations (0.5 — 100 pg/mL), and separation from the

parent drug (Propoxycaine).[1]

e Protocol B (LC-MS/MS): For Bioanalysis (Plasma/Urine).[1] Focuses on high sensitivity

(LLOQ < 5 ng/mL) and selectivity in complex matrices.[1]

Workflow Logic Diagram

Sample Source [— Matrix Type? Trace Level

High Conc. API/ Raw Material P> Dilution in Mobile Phase

Protocol A: HPLC-UV
(C18, pH 2.5)

Quantification

\ 4

Plasma / Urine

Protein Precipitation / SLE

Protocol B: LC-MS/MS
(MRM Mode)
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Figure 1: Decision tree for selecting the appropriate analytical protocol.

Protocol A: HPLC-UV for API Impurity Profiling[1]

Objective: Quantify 4-Acetamido-2-propoxybenzoic acid as an impurity in Propoxycaine HCI
API.

Chromatographic Conditions
e Instrument: HPLC with PDA/UV Detector (e.g., Agilent 1260/1290).

e Column: Agilent Zorbax Eclipse Plus C18 (4.6 x 150 mm, 3.5 um) or equivalent.[1]

o Reasoning: A standard C18 provides sufficient hydrophobic retention.[1] The 3.5 um
particle size balances resolution and backpressure.[1]

» Mobile Phase A: 0.1% Phosphoric Acid in Water (pH ~2.2).[1]

o Reasoning: Suppresses ionization of the carboxylic acid (COOH), ensuring the analyte is
neutral and retained on the column.[1]

o Mobile Phase B: Acetonitrile (HPLC Grade).[1]
e Flow Rate: 1.0 mL/min.[1]
e Column Temp: 30°C.

e Detection: UV at 270 nm (Primary) and 254 nm (Secondary).[1]

Injection Volume: 10 pL.

Gradient Program
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Time (min) % Mobile Phase A % Mobile Phase B Event

0.0 20 10 Equilibration
2.0 90 10 Isocratic Hold
12.0 40 60 Linear Gradient
15.0 10 90 Wash

15.1 90 10 Re-equilibration
20.0 90 10 End

Standard Preparation

e Stock Solution (1 mg/mL): Dissolve 10 mg of 4-Acetamido-2-propoxybenzoic acid
reference standard in 10 mL of Methanol.

e Working Standard (50 pg/mL): Dilute Stock 1:20 with Mobile Phase A:B (50:50).

o Calibration Curve: Prepare serial dilutions from 0.5 pg/mL to 100 pg/mL.

System Suitability Criteria (USP <621>)

e Tailing Factor: < 1.5

» Theoretical Plates: > 5000

» Resolution (Rs): > 2.0 between Analyte and Propoxycaine peak.[1]
e RSD (n=6): < 2.0% for peak area.[1]

Protocol B: LC-MS/MS for Bioanalysis[1]

Objective: Trace quantification in plasma samples to support pharmacokinetic (PK) studies.

Sample Preparation (Protein Precipitation)

o Why Precipitation? Liquid-Liquid Extraction (LLE) can be difficult due to the amphiphilic
nature of the metabolite.[1] Protein precipitation is rapid and effective for this polarity.[1]
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Step-by-Step Protocol:

Aliquot 50 pL of plasma into a 1.5 mL centrifuge tube.

e Add 10 pL of Internal Standard (IS) solution (e.g., 4-Acetamidobenzoic acid-d3, 1 pg/mL in
MeOH).

e Add 200 pL of ice-cold Acetonitrile (containing 0.1% Formic Acid) to precipitate proteins.
» Vortex vigorously for 30 seconds.

e Centrifuge at 14,000 x g for 10 minutes at 4°C.

e Transfer 100 pL of the supernatant to an HPLC vial with insert.

e Inject 5 L into the LC-MS/MS.

LC-MS/MS Conditions

o System: UHPLC coupled to Triple Quadrupole MS (e.g., Sciex 6500+ or Waters Xevo TQ-
XS).[1]

e Column: Waters ACQUITY UPLC BEH C18 (2.1 x 50 mm, 1.7 pum).[1]
» Mobile Phase A: 0.1% Formic Acid in Water.[1]

» Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

e Flow Rate: 0.4 mL/min.[1]

Gradient:

0.0-0.5 min: 5% B[1]

0.5-3.0 min: 5% -> 95% B[1]

3.0-4.0 min: 95% B[1]

4.0-4.1 min: 5% B[1]
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Mass Spectrometry Parameters (ESI Positive)

The analyte contains an amide and an ether, making it suitable for Positive Mode ESI ([M+H]+).

[1]

lon Source: Electrospray lonization (ESI+).[1]

Precursor lon: m/z 238.2 ([M+H]+).[1]

Quantifier Transition: 238.2 -> 196.1 (Loss of Acetyl group - CH2CO).[1]

o Mechanism:[1][2][3][4] Cleavage of the amide bond is a common high-energy pathway.[1]

Qualifier Transition: 238.2 -> 154.1 (Loss of Propyl + Acetyl).[1]

MRM Table:
Precursor Cone Voltage Collision
Compound Product (m/z)
(m/z) (V) Energy (eV)
4-Acetamido-2-
propoxybenzoic  238.2 196.1 30 22
acid
238.2 154.1 30 35

| IS (d3-Analog) | 241.2 | 199.1 | 30 | 22 |[1]

Method Validation (ICH Q2(R1))

To ensure trustworthiness, the method must be validated against the following parameters:

Linearity & Range

e Protocol A: Linear range 0.5 — 100 pg/mL (R? > 0.999).[1]

e Protocol B: Linear range 1.0 — 1000 ng/mL (Weighted 1/x? regression).

Accuracy & Precision
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Perform recovery studies at three levels (Low, Medium, High QC).
o Acceptance: Mean recovery 85-115% (Bioanalysis) or 98-102% (API QC).[1]

e Precision: CV < 15% (Bioanalysis) or < 2% (API QC).

Specificity (Interference Check)

o Blank Matrix: Inject blank plasma/solvent to ensure no interference at the retention time (RT).

[1]

o Crosstalk: Inject high concentration of Propoxycaine (Parent) to ensure it does not fragment
to the metabolite's mass channel (unlikely due to mass difference, but Propoxycaine [M+H]+
= 295.2, so no direct isobaric overlap).

Troubleshooting & Expert Tips

o Peak Tailing: If the peak tails significantly in Protocol A, it is likely due to the free carboxylic
acid interacting with silanols.[1] Action: Increase buffer concentration (up to 25mM
Phosphate) or switch to a "Polar Embedded" C18 column (e.g., Waters SymmetryShield).

o Carryover: The acetamido group can sometimes cause sticky adsorption in the injector
needle.[1] Action: Use a needle wash solution of 50:50 MeOH:Water + 0.1% Formic Acid.[1]

 Stability: The propoxy ether linkage is stable, but the amide can hydrolyze under strong
acidic/basic stress over time.[1] Action: Store stock solutions at -20°C and processed
samples at 4°C (autosampler) for no more than 24 hours.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. CAS 550-83-4: Propoxycaine hydrochloride | CymitQuimica [cymitquimica.com]

e 2. What is the mechanism of Propoxycaine hydrochloride? [synapse.patsnap.com]
e 3. Propoxycaine | C16H26N203 | CID 6843 - PubChem [pubchem.ncbi.nim.nih.gov]
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2-propoxybenzoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13352369/docs#application-note-quantitative-
analysis-of-4-acetamido-2-propoxybenzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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